1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone

• Molecular Formula: C15H15F3N4OS
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 6-methoxy-2-methylsulfanyl-N-[(E)-1-[3-(trifluoromethyl)phenyl]ethylideneamino]pyrimidin-4-amine
• InChI: InChI=1S/C15H15F3N4OS/c1-9(10-5-4-6-11(7-10)15(16,17)18)21-22-12-8-13(23-2)20-14(19-12)24-3/h4-8H,1-3H3,(H,19,20,22)/b21-9+
• InChI Key: JZJNQMWONNIOJC-ZVBGSRNCSA-N
• Isomeric SMILES: C/C(=N\NC1=CC(=NC(=N1)SC)OC)/C2=CC(=CC=C2)C(F)(F)F
• SMILES: CC(=NNC1=CC(=NC(=N1)SC)OC)C2=CC(=CC=C2)C(F)(F)F

Description

1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone, also known as TFMPP, is a synthetic compound that has been widely used in scientific research. TFMPP belongs to the class of phenylpiperazine derivatives and has been used as a research tool to study the central nervous system and its effects on behavior.

Mechanism of Action

1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone acts as a partial agonist at the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, anxiety, and behavior. 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone has been shown to increase the release of serotonin in the brain, leading to the activation of these receptors.
Biochemical and Physiological Effects:
1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone has been shown to produce a range of physiological and biochemical effects. It has been shown to increase locomotor activity and induce hyperactivity in rats. 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone has also been shown to produce anxiogenic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone in lab experiments is that it is a potent and selective agonist for the 5-HT2A and 5-HT2C receptors. This allows researchers to study the effects of these receptors on behavior and the central nervous system. However, 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone has limitations as it has been shown to produce inconsistent results in different animal models.

Future Directions

There are several future directions for research on 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone. One area of research is to study the effects of 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone on other serotonin receptors and their role in behavior and the central nervous system. Another area of research is to study the effects of 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone on different animal models and its potential use in the treatment of mood disorders and anxiety. Additionally, research can be conducted to study the effects of 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone on human subjects to better understand its potential therapeutic value.

Synthesis Methods

The synthesis of 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone involves the reaction of 1-(3-trifluoromethylphenyl)ethanone with hydrazine hydrate in the presence of a catalyst. The resulting product is then reacted with 6-methoxy-2-(methylsulfanyl)-4-pyrimidinamine to form 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone.

Scientific Research Applications

1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone has been extensively used in scientific research to study the effects of serotonin receptors on behavior and the central nervous system. It has been used as a research tool to study the effects of serotonin agonists and antagonists on behavior, mood, and anxiety.